Cas no 2098029-28-6 (1-(4-fluorothian-4-yl)methanamine hydrochloride)

• Product Name: 1-(4-fluorothian-4-yl)methanamine hydrochloride
• CAS No: 2098029-28-6
• MF: C₆H₁₃ClFNS
• MW: 185.690522909164
• CID: 5724887
• PubChem ID: 126845704
• Update Time: 2025-09-28

1-(4-fluorothian-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS040818255
• (4-fluorothian-4-yl)methanamine hydrochloride
• 2098029-28-6
• 1-(4-fluorothian-4-yl)methanamine hydrochloride
• F2167-8071
• 2H-Thiopyran-4-methanamine, 4-fluorotetrahydro-, hydrochloride (1:1)

• Inchi： 1S/C6H12FNS.ClH/c7-6(5-8)1-3-9-4-2-6;/h1-5,8H2;1H
• InChI Key： AEQDESBVQNSAGW-UHFFFAOYSA-N
• SMILES： Cl.S1CCC(CN)(CC1)F

Computed Properties

• Exact Mass: 185.0441264g/mol
• Monoisotopic Mass: 185.0441264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 91.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų

Additional information on 1-(4-fluorothian-4-yl)methanamine hydrochloride

Introduction to 1-(4-fluorothian-4-yl)methanamine hydrochloride (CAS No. 2098029-28-6) in Modern Chemical and Biomedical Research

1-(4-fluorothian-4-yl)methanamine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2098029-28-6, represents a significant compound in the realm of chemical and biomedical research. This organofluorine derivative featuring a thiazole core and an amine functional group has garnered attention due to its versatile structural and pharmacological properties. The presence of a fluorine atom at the 4-position of the thiazole ring enhances its metabolic stability and binding affinity, making it a valuable scaffold for drug design and development.

The compound’s structure, characterized by a methanamine linkage and a hydrochloride salt form, contributes to its solubility and bioavailability, which are critical factors in pharmaceutical applications. Recent advancements in medicinal chemistry have highlighted the potential of 1-(4-fluorothian-4-yl)methanamine hydrochloride as a precursor in synthesizing novel bioactive molecules. Its thiazole moiety is particularly noteworthy, as thiazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and anticancer activities.

In the context of contemporary research, 1-(4-fluorothian-4-yl)methanamine hydrochloride has been explored in various therapeutic areas. For instance, studies have demonstrated its role in developing small-molecule inhibitors targeting protein-protein interactions relevant to neurological disorders. The fluorine substituent at the 4-position of the thiazole ring plays a pivotal role in modulating the compound’s pharmacokinetic profile, improving its interaction with biological targets. This has led to investigations into its potential as an allosteric modulator for G-protein coupled receptors (GPCRs), which are implicated in a wide range of diseases.

Moreover, the amine group in 1-(4-fluorothian-4-yl)methanamine hydrochloride provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. Researchers have leveraged this property to develop novel compounds with enhanced efficacy and reduced side effects. For example, modifications at the amine moiety have been shown to improve binding affinity to specific enzymes involved in metabolic pathways, offering promising leads for treating metabolic disorders.

The hydrochloride salt form of 1-(4-fluorothian-4-yl)methanamine hydrochloride ensures better crystallinity and stability, which are essential for industrial-scale production and formulation development. This has facilitated its use in preclinical studies where consistency and reproducibility are paramount. Preliminary pharmacokinetic studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential as a viable candidate for clinical translation.

Recent publications have also explored the synthetic methodologies for 1-(4-fluorothian-4-yl)methanamine hydrochloride, emphasizing efficient and scalable routes that maintain high purity standards. These synthetic strategies often involve multi-step organic transformations, including cross-coupling reactions and nucleophilic substitutions, which highlight the compound’s versatility as a building block in synthetic chemistry. The development of these synthetic protocols has not only streamlined the production of 1-(4-fluorothian-4-yl)methanamine hydrochloride but also provided insights into optimizing fluorinated heterocycles for pharmaceutical applications.

The role of 1-(4-fluorothian-4-yl)methanamine hydrochloride in drug discovery extends beyond its structural attributes. Its ability to interact with biological targets through multiple mechanisms makes it an attractive candidate for developing combination therapies. For instance, studies have suggested that it may synergize with existing treatments by modulating key signaling pathways involved in disease progression. This combinatorial approach holds promise for addressing complex diseases that require multifaceted therapeutic interventions.

In conclusion, 1-(4-fluorothian-4-yl)methanamine hydrochloride (CAS No. 2098029-28-6) stands as a testament to the innovative potential of fluorinated heterocycles in modern medicine. Its unique structural features, coupled with recent advancements in synthetic chemistry and pharmacological research, position it as a cornerstone compound in drug development. As research continues to uncover new applications and therapeutic benefits, 1-(4-fluorothian-4-yl)methanamine hydrochloride is poised to play an increasingly significant role in addressing unmet medical needs across various disease domains.